N-(1,3-benzoxazol-6-yl)-N'-phenylurea

• IUPAC Name: 1-(1,3-benzoxazol-6-yl)-3-phenylurea
• InChI: InChI=1S/C14H11N3O2/c18-14(16-10-4-2-1-3-5-10)17-11-6-7-12-13(8-11)19-9-15-12/h1-9H,(H2,16,17,18)
• InChI Key: LVYYYGYPLRINRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC3=C(C=C2)N=CO3
• Molecular Formula: C14H11N3O2
• DSSTOX Substance ID: DTXSID501330083
• Molecular Weight: 253.26 g/mol
• Solubility: 27.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860785-08-6

Description

Synthesis Analysis

The synthesis of benzoxazole derivatives involves various methods. One efficient method involves the reaction of o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. Another approach involves a sequential one-pot procedure for the synthesis of either 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides. The reaction of ortho-substituted anilines with functionalized orthoesters yields benzoxazole derivatives in an efficient and connective methodology.

Chemical Reactions Analysis

The chemical reactions of benzoxazole derivatives involve various processes. For instance, cyclization reactions of 2-aminophenols with β-diketones catalyzed by a combination of Brønsted acid and CuI give various 2-substituted benzoxazoles. The combination of sulfur and DABCO efficiently promotes a reductive coupling/annulation of o-nitrophenols or o-nitroanilines with benzaldehydes.

Scientific Research Applications

Synthesis and Polymer Applications

N-(1,3-benzoxazol-6-yl)-N'-phenylurea derivatives demonstrate significant importance in the field of polymer chemistry. Research into the synthesis and characteristics of polybenzoxazine with phenylnitrile functional groups has shown that these compounds exhibit improved thermal stability and dynamic mechanical properties compared to analogous polybenzoxazines without the phenylnitrile group (Qi et al., 2009). Additionally, the synthesis of 3-alkylbenzoxazolones from N-alkyl-N-arylhydroxylamines through a mild, wide in scope, economical, and regioselective method opens new avenues for incorporating benzoxazole pharmacophores into clinical pharmaceuticals and compounds with a broad spectrum of biological activities (Ram & Soni, 2013).

Antimicrobial and Antifungal Properties

Several studies have focused on the antimicrobial and antifungal properties of benzoxazole derivatives. For instance, novel benzoxazole derivatives have been evaluated for their antimicrobial activities against various strains, showing broad spectrum activity with MIC values between 256 and 8 µg/mL (Ertan-Bolelli et al., 2016). Another study synthesized N-benzothiazol-2-yl-amides via a copper-catalyzed intramolecular cyclization process, yielding compounds in good to excellent yields and demonstrating the potential for developing potent drugs (Wang et al., 2008).